2-(2,4-Di-tert-butyl-phenoxymethyl)-oxirane
Cat. No. B8324151
M. Wt: 262.4 g/mol
InChI Key: NGWOYMKQDOSPMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08642603B2
Procedure details
The title compound was prepared from 2,4-di-tert-butyl-phenol and epichlorohydrin employing the procedures as set forth in Step 1 of Example 2.
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([C:5]1[CH:10]=[C:9]([C:11]([CH3:14])([CH3:13])[CH3:12])[CH:8]=[CH:7][C:6]=1[OH:15])([CH3:4])([CH3:3])[CH3:2].[CH2:16]([CH:18]1[O:20][CH2:19]1)Cl>>[C:1]([C:5]1[CH:10]=[C:9]([C:11]([CH3:14])([CH3:13])[CH3:12])[CH:8]=[CH:7][C:6]=1[O:15][CH2:16][CH:18]1[CH2:19][O:20]1)([CH3:4])([CH3:3])[CH3:2]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)C1=C(C=CC(=C1)C(C)(C)C)O
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(Cl)C1CO1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)(C)(C)C1=C(OCC2OC2)C=CC(=C1)C(C)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
